Owing to their unique and sustainable surface plasmonic properties, Al nanocrystals have attracted increasing attention for plasmonic-enhanced applications, including single-particle surface-enhanced Raman scattering (SERS). However, whether Al nanocrystals can achieve single-particle SERS is still unknown, mainly due to the synthetic difficulty of Al nanocrystals with internal gaps. Herein, we report a regrowth method for the synthesis of Al nanohexapods with tunable and uniform internal gaps for single-particle SERS with an enhancement factor of up to 1.79 × 108. The uniform branches of the Al nanohexapods can be systematically tuned regarding their dimensions, terminated facets, and internal gaps. The Al nanohexapods generate hot spots concentrated in the internal gaps due to the strong plasmonic coupling between the branches. A single-particle SERS measurement of Al nanohexapods shows strong Raman signals with maximum enhancement factors comparable to that of Au counterparts. The large enhancement factor indicates that Al nanohexapods are good candidates for single-particle SERS.

Thermal resistance at a soft/hard material interface plays an undisputed role in the development of electronic packaging, sensors, and medicine. Adhesion energy and phonon spectra match are two crucial parameters in determining the interfacial thermal resistance (ITR), but it is difficult to simultaneously achieve these two parameters in one system to reduce the ITR at the soft/hard material interface. Here, we report a design of an elastomer composite consisting of a polyurethane–thioctic acid copolymer and microscale spherical aluminum, which exhibits both high phonon spectra match and high adhesion energy (>1000 J/m2) with hard materials, thus leading to a low ITR of 0.03 mm2·K/W. We further develop a quantitative physically based model connecting the adhesion energy and ITR, revealing the key role the adhesion energy plays. This work serves to engineer the ITR at the soft/hard material interface from the aspect of adhesion energy, which will prompt a paradigm shift in the development of interface science.

Recently, soft actuators have been found to have great potential for various applications due to their ability to be mechanically reconfigured in response to external stimuli. However, the balance between output force and considerable strain constrains their potential for further application. In this work, a novel soft electrothermal actuator was fabricated by a polydimethylsiloxane (PDMS)-coated carbon nanotube sponge (CNTS). The results showed that CNTS was heated to 365 °C in ∼1 s when triggered by a voltage of 3.5 V. Consequently, due to the large amount of air inside, the actuator expanded in 2.9 s, lifting up to ∼50 times its weight, indicating an ultrafast response and powerful output force. In addition, even in water, the soft actuator showed quick response at a voltage of 6 V. This air-expand strategy and soft actuator design is believed to open a new horizon in the development of electronic textiles, smart soft robots, and so on.

The initial Na loss limits the theoretical specific capacity of cathodes in Na-ion full cell applications, especially for Na-deficient P2-type cathodes. In this study, we propose a presodiation strategy for cathodes to compensate for the initial Na loss in Na-ion full cells, resulting in a higher specific capacity and a higher energy density. By employing an electrochemical presodiation approach, we inject 0.32 excess active Na into P2-type Na0.67Li0.1Fe0.37Mn0.53O2 (NLFMO), aiming to compensate for the initial Na loss in hard carbon (HC) and the inherent Na deficiency of NLFMO. The structure of the NLFMO cathode converts from P2 to P′2 upon active Na injection, without affecting subsequent cycles. As a result, the HC||NLFMOpreNa full cell exhibits a specific capacity of 125 mAh/g, surpassing the value of 61 mAh/g of the HC||NLFMO full cell without presodiation due to the injected active Na. Moreover, the presodiation effect can be achieved through other engineering approaches (e.g., Na-metal contact), suggesting the scalability of this methodology.

Unidirectional magnetoresistance (UMR) has been intensively studied in ferromagnetic systems, which is mainly induced by spin-dependent and spin-flip electron scattering. Yet, UMR in antiferromagnetic (AFM) systems has not been fully understood to date. In this work, we reported UMR in a YFeO3/Pt heterostructure where YFeO3 is a typical AFM insulator. Magnetic-field dependence and temperature dependence of transport measurements indicate that magnon dynamics and interfacial Rashba splitting are two individual origins for AFM UMR, which is consistent with the UMR theory in ferromagnetic systems. We further established a comprehensive theoretical model that incorporates micromagnetic simulation, density functional theory calculation, and the tight-binding model, which explain the observed AFM UMR phenomenon well. Our work sheds light on the intrinsic transport property of the AFM system and may facilitate the development of AFM spintronic devices.

Stacking bilayer structures is an efficient way to tune the topology of polaritons in in-plane anisotropic films, e.g., by leveraging the twist angle (TA). However, the effect of another geometric parameter, the film thickness ratio (TR), on manipulating the plasmon topology in bilayers is elusive. Here, we fabricate bilayer structures of WTe2 films, which naturally host in-plane hyperbolic plasmons in the terahertz range. Plasmon topology is successfully modified by changing the TR and TA synergistically, manifested by the extinction spectra of unpatterned films and the polarization dependence of the plasmon intensity measured in skew ribbon arrays. Such TR- and TA-tunable topological transitions can be well explained based on the effective sheet optical conductivity by adding up those of the two films. Our study demonstrates TR as another degree of freedom for the manipulation of plasmonic topology in nanophotonics, exhibiting promising applications in biosensing, heat transfer, and the enhancement of spontaneous emission.

The nature of superconductivity and its interplay with strong spin–orbit coupling at the KTaO3(111) interfaces remain a subject of debate. To address this problem, we grew epitaxial LaMnO3/KTaO3(111) heterostructures. We show that superconductivity is robust against the in-plane magnetic field, with the critical field of superconductivity reaching ∼25 T in optimally doped heterostructures. The superconducting order parameter is highly sensitive to the carrier density. We argue that spin–orbit coupling drives the formation of anomalous quasiparticles with vanishing magnetic moment, providing significant condensate immunity against magnetic fields beyond the Pauli paramagnetic limit. These results offer design opportunities for superconductors with extreme resilience against the applied magnetic fields.

Spinel-structured ordered-LiNi0.5Mn1.5O4 (o-LNMO) has experienced a resurgence of interest in the context of reducing scarce elements such as cobalt from the lithium-ion batteries. O-LNMO undergoes two two-phase reactions at slow rates. However, it is not known if such phenomenon also applies at fast rates. Herein, we investigate the rate-dependent phase transition behavior of o-LNMO through in operando time-resolved X-ray diffraction. The results indicate that a narrow region of the solid solution reaction exists for charge and discharge at both slow and fast rates. The overall phase transition is highly asymmetric at fast rates. During fast charge, it is a particle-by-particle mechanism resulting from an asynchronized reaction among the particles. During fast discharge, it is likely a core–shell mechanism involving transition from Li0+xNi0.5Mn1.5O4 to Li1+xNi0.5Mn1.5O4 in the outer layer of particles. The Li0.5Ni0.5Mn1.5O4 phase is suppressed during fast discharge and appears only through Li redistribution upon relaxation.

Venous malformations (VMs) consist of hugely enlarged and dysmorphic veins. These lesions cause significant disfigurement, pain, and complications such as bleeding and coagulopathy. Pharmacotherapy for the treatment of VMs has limited efficacy and potentially limiting toxicity. Current treatment for patients with VMs entails life-long pharmacotherapy or surgical procedures. Here we explored whether intravenously administered agents can be used to destroy VMs by photothermal therapy (PTT), using gold nanoshells (AuNSs) that generated heat following irradiation with near-infrared (NIR) light. In a murine model of VMs, intravenous AuNSs accumulated within the VMs. Irradiation of the VMs induced marked regression and even elimination. Nanoparticle-based photothermal therapy can provide effective therapy for VMs, which are otherwise relatively refractory to treatment.

The rapid photobleaching of near-infrared (NIR) dye-sensitized upconversion nanosystems is one of the crucial problems that has blocked their technological applications. Uncovering the photophysical and photochemical pathways of NIR dyes would help to elucidate the photobleaching mechanism and thereby improve the photostability of the system. Here we investigate the triplet dynamics of NIR dyes and their interaction with triplet oxygen in the typically investigated IR806-sensitized upconversion nanoparticle (UCNP) nanosystem. Low-temperature fluorescence at 77 K provides direct proof of the generation of singlet oxygen (1O2) under 808 nm laser irradiation. Mass spectrometry indicates that all three double bonds in the structure of IR806 can be broken in the photochemical process. Coupling IR806 to the surface of UCNPs can accelerate its triplet dynamics, thus producing more 1O2 to photocleave IR806. Importantly, we find that the addition of β-carotene can scavenge the generated 1O2, thereby providing a simple method to effectively inhibit photobleaching.